N-(4-chloro-2-(trifluoromethyl)phenyl)-2-((3-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-2-[(3-methyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H16ClF3N4O2S/c1-30-20(32)19-18(14(10-27-19)12-5-3-2-4-6-12)29-21(30)33-11-17(31)28-16-8-7-13(23)9-15(16)22(24,25)26/h2-10,27H,11H2,1H3,(H,28,31)
• InChI Key: ZQIZJHWGQBRYAC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=C(C=C4)Cl)C(F)(F)F
• Molecular Formula: C22H16ClF3N4O2S
• Molecular Weight: 492.9 g/mol
• CAS No.: 1261009-30-6

Description

N-(4-chloro-2-(trifluoromethyl)phenyl)-2-((3-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H16ClF3N4O2S and its molecular weight is 492.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies have been conducted on the synthesis and characterization of compounds with similar structures to N-(4-chloro-2-(trifluoromethyl)phenyl)-2-((3-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide. These include the development of novel heterocyclic compounds incorporating sulfamido moieties, thienopyrimidine linked rhodanine derivatives, and antipyrine moieties. The synthesis processes often involve multiple steps, including condensation reactions and the use of various reagents to introduce specific functional groups that contribute to the biological activity of the compounds (Nunna et al., 2014); (Kerru et al., 2019).

Antimicrobial Activity

Compounds with structures similar to the target compound have been evaluated for their antimicrobial properties against various bacterial and fungal strains. Studies have demonstrated that these compounds exhibit significant antibacterial and antifungal activities, making them potential candidates for the development of new antimicrobial agents. The antimicrobial efficacy is often assessed through minimum inhibitory concentration (MIC) tests, comparing their activities to standard antibiotics (Bondock et al., 2008).

Antitumor and Antioxidant Activities

Research has also explored the antitumor and antioxidant potential of related compounds. Synthesis of thienopyrimidine and thienotriazolopyrimidine derivatives has been investigated for their ability to inhibit the growth of various cancer cell lines. Additionally, some derivatives have been synthesized and tested for their antioxidant activity, showing promising results in scavenging free radicals and protecting against oxidative stress (Hafez & El-Gazzar, 2017); (Dhakhda et al., 2021).